Cas no 1159512-60-3 (2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile)

• Product Name: 2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile
• CAS No: 1159512-60-3
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• MDL: MFCD12026475
• CID: 2621703
• PubChem ID: 45933732
• Update Time: 2025-09-23

2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(trifluoromethoxy)phenylacetonitrile
• AKOS026675601
• 1159512-60-3
• PS-7890
• 2-(2-Fluoro-3-(trifluoromethoxy)phenyl)acetonitrile
• MFCD12026475
• CS-0212424

• MDL： MFCD12026475
• Inchi： 1S/C9H5F4NO/c10-8-6(4-5-14)2-1-3-7(8)15-9(11,12)13/h1-3H,4H2
• InChI Key： ARBIPBYGYZWBDC-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC#N)OC(F)(F)F

Computed Properties

• Exact Mass: 219.031
• Monoisotopic Mass: 219.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33A^2
• XLogP3: 2.9

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds